N-(6-methoxybenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)-3-(phenylthio)propanamide hydrochloride

• IUPAC Name: N-(6-methoxy-1,3-benzothiazol-2-yl)-N-(3-morpholin-4-ylpropyl)-3-phenylsulfanylpropanamide;hydrochloride
• InChI: InChI=1S/C24H29N3O3S2.ClH/c1-29-19-8-9-21-22(18-19)32-24(25-21)27(12-5-11-26-13-15-30-16-14-26)23(28)10-17-31-20-6-3-2-4-7-20;/h2-4,6-9,18H,5,10-17H2,1H3;1H
• InChI Key: TVAGQIYFOGIPLR-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(S2)N(CCCN3CCOCC3)C(=O)CCSC4=CC=CC=C4.Cl
• Molecular Formula: C24H30ClN3O3S2
• Molecular Weight: 508.1 g/mol

Description

N-(6-methoxybenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)-3-(phenylthio)propanamide hydrochloride is a useful research compound. Its molecular formula is C24H30ClN3O3S2 and its molecular weight is 508.09. The purity is usually 95%.
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Scientific Research Applications

Antibacterial and Antifungal Properties

Compounds related to N-(6-methoxybenzo[d]thiazol-2-yl)-N-(3-morpholinopropyl)-3-(phenylthio)propanamide hydrochloride have been synthesized and shown to possess significant antibacterial and antifungal activities. These compounds are prepared by condensation reactions and their structures are confirmed through elemental analysis and spectral data. They demonstrate notable effectiveness against various bacterial and fungal strains, highlighting their potential as antimicrobial agents (Zala, Dave, & Undavia, 2015).

Antioxidant and Anticancer Activity

Some derivatives of this compound exhibit strong antioxidant activities, outperforming known antioxidants like ascorbic acid. They also show promising results in anticancer studies, particularly against human glioblastoma and breast cancer cell lines. These compounds are synthesized with various moieties and their molecular structures are confirmed through spectroscopy and mass spectrometry data. Their cytotoxicity against different cancer cell lines underlines their potential in cancer treatment (Tumosienė et al., 2020).

Synthesis and Characterization for Antimicrobial and Antifungal Agents

Novel derivatives of 2-(6-methoxy-2-naphthyl)propionamide, a compound closely related to this compound, have been synthesized and characterized. They display significant antimicrobial and antifungal properties, sometimes matching the activity levels of standard agents like Ampicilline and Flucanazole. Their synthesis involves the reaction of naproxenoyl chloride with different amino compounds, and their structures are confirmed through various analytical techniques (Helal et al., 2013).